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Compound of Interest

Compound Name:
2-Amino-4,6-dimethylpyridine-3-

carboxamide

Cat. No.: B1266787 Get Quote

Abstract

This technical guide provides a comprehensive overview of the chemical compound 2-amino-

4,6-dimethylnicotinamide. It is intended for researchers, scientists, and professionals in the field

of drug development and medicinal chemistry. This document details the fundamental chemical

and physical properties of the compound, supported by available data. While specific

experimental protocols for its synthesis and detailed biological activity were not found in the

provided search results, this guide presents its known characteristics and provides a

visualization of its chemical structure.

Chemical Identity and Properties
2-amino-4,6-dimethylnicotinamide is a substituted pyridine derivative. The core structure is a

nicotinamide, which is a pyridine ring with a carboxamide group at position 3. This specific

compound is further substituted with an amino group at position 2 and two methyl groups at

positions 4 and 6.

Chemical Identifiers
A summary of the key chemical identifiers for 2-amino-4,6-dimethylnicotinamide is presented in

the table below.
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Identifier Value Source

CAS Number 7144-20-9 [1][2][3]

Molecular Formula C₈H₁₁N₃O [1][2]

Synonyms NSC 73573 [1]

MDL Number MFCD00138572 [2]

SMILES
O=C(C1=C(C)C=C(C)N=C1N)

N
[2]

Physicochemical Properties
The fundamental physicochemical properties of the compound are crucial for its handling,

formulation, and potential biological interactions.

Property Value Source

Molecular Weight 165.19 g/mol [2]

Purity >98% [1][3]

Chemical Structure
The two-dimensional chemical structure of 2-amino-4,6-dimethylnicotinamide is depicted below.

The diagram illustrates the arrangement of the pyridine ring, the amino and carboxamide

functional groups, and the methyl substituents.
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Caption: 2D structure of 2-amino-4,6-dimethylnicotinamide.

Synthesis and Experimental Protocols
Detailed experimental protocols for the specific synthesis of 2-amino-4,6-dimethylnicotinamide

were not available in the search results. However, the synthesis of related nicotinamide and

nicotinonitrile derivatives often follows established multi-component reaction pathways. For

instance, the synthesis of 2-amino-4,6-diphenylnicotinonitriles involves a two-step process

starting from acetophenones and aldehydes to form chalcones, which are then reacted with

malononitrile and ammonium acetate.[4][5] Another approach for synthesizing related pyridine

structures involves the use of 3-aminocrotonitrile as a starting material.[6]

A generalized workflow for the potential synthesis of substituted 2-aminonicotinamides based

on common organic synthesis strategies is visualized below.
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Caption: Generalized synthetic workflow for 2-aminonicotinamide derivatives.

Biological Activity and Signaling Pathways
There is currently no specific information available in the provided search results regarding the

biological activity or the signaling pathways associated with 2-amino-4,6-dimethylnicotinamide.

However, related compounds, such as 2-amino-4,6-diphenylnicotinonitriles, have been

investigated for various biological activities, including antimicrobial, antiproliferative, and
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enzyme inhibitory potential.[4] For instance, certain derivatives have shown cytotoxicity against

breast cancer cell lines.[4][5] These findings suggest that the 2-aminonicotinamide scaffold is of

interest in medicinal chemistry, though the specific activity of the dimethyl-substituted

compound remains to be elucidated.

Due to the lack of specific data on the signaling pathways for 2-amino-4,6-

dimethylnicotinamide, a corresponding diagram cannot be provided at this time. Further

research would be required to determine its biological targets and mechanism of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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